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Compound of Interest

Compound Name: Prosaptide TX14(A)

Cat. No.: B109575

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and compliance extends to the proper disposal of all research materials. This guide provides
essential safety and logistical information for the handling and disposal of Prosaptide TX14(A),
a synthetic peptide used in research. By adhering to these procedures, laboratories can
maintain a safe environment and comply with regulatory standards.

Prosaptide TX14(A) is a 14-amino acid peptide derived from the neurotrophic protein
prosaposin.[1] While Safety Data Sheets (SDS) for Prosaptide TX14(A) indicate that the
substance is not classified as hazardous according to the Globally Harmonized System (GHS),
proper disposal is still a critical component of laboratory best practices.[2][3]

Key Properties of Prosaptide TX14(A)

Understanding the characteristics of Prosaptide TX14(A) is fundamental to its safe handling
and disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C69H110N16026 MedChemExpress SDS[3]
Molecular Weight 1579.70 g/mol MedChemExpress SDS[3]
CAS Number 196391-82-9 MedChemExpress SDS[3]
Appearance Lyophilized solid GenScript[4]

Solubility Soluble to 2 mg/ml in water R&D Systems|[5]

Sigma-Aldrich, R&D

Storage Temperature -20°C or colder
Systems][5][6]

Not a hazardous substance or Cayman Chemical SDS,
mixture MedChemExpress SDS[2][3]

Hazard Classification

Experimental Protocol for Proper Disposal

While specific disposal protocols for many research-grade peptides are not publicly detailed, a
standardized approach based on general principles for non-hazardous chemical waste is
recommended. The primary directive for the disposal of any laboratory chemical is to adhere
strictly to local, state, and federal regulations.[7] Always consult with your institution's
Environmental Health and Safety (EHS) office for guidance tailored to your facility's specific
protocols.[7]

Step 1: Personal Protective Equipment (PPE) Before beginning any disposal procedure,
ensure you are wearing appropriate PPE. While Prosaptide TX14(A) is not classified as
hazardous, standard laboratory practice dictates the use of:

o Safety glasses
e Lab coat
e Gloves

Step 2: Preparing for Disposal

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://www.genscript.com/peptide_storage_and_handling.html
https://www.rndsystems.com/products/prosaptide-tx14-a_5151
https://www.rndsystems.com/products/prosaptide-tx14-a_5151
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://cdn.caymanchem.com/cdn/msds/33935m.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1342/Prosaptide-Tx14-A-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Peptide_Based_Research_Compounds_The_Case_of_Dumorelin.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Peptide_Based_Research_Compounds_The_Case_of_Dumorelin.pdf
https://www.benchchem.com/product/b109575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Aqueous Solutions: If the Prosaptide TX14(A) is in a solution, it should be collected in a
designated, clearly labeled waste container. Avoid mixing with other chemical waste streams
unless explicitly permitted by your institution's EHS guidelines.

o Lyophilized Powder: For the disposal of unused lyophilized powder, prevent aerosolization.
This can be achieved by dissolving the peptide in a suitable solvent (e.g., sterile water)
within a fume hood or other ventilated enclosure before transferring it to the designated
waste container.

Step 3: Waste Collection and Storage

o Container Labeling: The waste container must be clearly labeled with "Aqueous Peptide
Waste" or a similar designation as required by your institution. Include the name "Prosaptide
TX14(A)" and the approximate concentration.

e Segregation: Do not mix peptide waste with hazardous chemical waste (e.g., solvents, heavy
metals) unless instructed to do so by your EHS office.

o Storage: Store the sealed waste container in a designated secondary containment bin in a
cool, dry area away from general laboratory traffic while awaiting pickup by your institution's
waste management service.

Step 4: Final Disposal The final disposal of the collected waste will be handled by your
institution's licensed chemical waste contractor. The most common and effective method for the
complete destruction of biologically active peptides is incineration under controlled conditions.

[7]

Visualizing the Disposal Workflow

To further clarify the procedural steps for the proper disposal of Prosaptide TX14(A), the
following diagram illustrates the logical workflow.
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Caption: Workflow for the proper disposal of Prosaptide TX14(A).
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By following these guidelines and consulting with your institutional safety experts, you can
ensure the safe and compliant disposal of Prosaptide TX14(A) and contribute to a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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